rac-(1R,2R)-1-ethyl-2-methylcyclopentane, trans
Overview
Description
Rac-(1R,2R)-1-ethyl-2-methylcyclopentane, trans, also known as rac-EMCP, is an organic compound that is used primarily in laboratory experiments and scientific research. It is a cyclic hydrocarbon with a five-membered ring structure, and is a chiral molecule with two different enantiomers. Rac-EMCP is used in a variety of scientific applications, and has a wide range of biochemical and physiological effects.
Scientific Research Applications
Rac-EMCP is used in a variety of scientific applications. It is used in the synthesis of natural products, such as terpenes, and in the synthesis of pharmaceuticals, such as anti-cancer drugs. It is also used in the synthesis of polymers, and in the synthesis of surfactants. Rac-EMCP is also used in the synthesis of organic dyes, and in the synthesis of polyurethanes.
Mechanism of Action
Rac-EMCP has a variety of mechanisms of action, depending on its application. In the synthesis of natural products, it acts as a catalyst, promoting the formation of the desired product. In the synthesis of pharmaceuticals, it acts as a chiral auxiliary, allowing the formation of the desired product with a high degree of stereoselectivity. In the synthesis of polymers, it acts as a cross-linking agent, allowing the formation of polymers with desired properties. In the synthesis of surfactants, it acts as an emulsifying agent, allowing the formation of stable emulsions.
Biochemical and Physiological Effects
Rac-EMCP has a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties. It has also been shown to have neuroprotective and cardioprotective effects. Rac-EMCP has also been shown to have antifungal, antiviral, and antibacterial properties.
Advantages and Limitations for Lab Experiments
Rac-EMCP has several advantages for laboratory experiments. It is relatively inexpensive, and it is easily available. It is also easy to handle and store, and it is non-toxic. However, it has several limitations as well. It is not very soluble in water, and it is not very stable in the presence of light or heat.
Future Directions
There are several future directions for the use of rac-(1R,2R)-1-ethyl-2-methylcyclopentane, trans in scientific research. It could be used to synthesize more complex organic molecules, such as peptides and proteins. It could also be used to synthesize more complex polymers, such as polyesters and polyurethanes. It could also be used to synthesize more complex pharmaceuticals, such as anti-inflammatory drugs and anti-cancer drugs. Additionally, it could be used to synthesize more complex natural products, such as terpenes and essential oils. Finally, it could be used to synthesize more complex dyes and pigments.
Synthesis Methods
Rac-EMCP can be synthesized in a variety of ways. One method is to use the Diels-Alder reaction between 1,3-cyclohexadiene and ethyl vinyl ether. This reaction produces a product with a 1,2-dioxolane ring structure, which can be converted to rac-(1R,2R)-1-ethyl-2-methylcyclopentane, trans by a series of reactions involving hydrolysis, dehydration, and hydrogenation. Another method involves the use of a palladium-catalyzed reaction between ethyl vinyl ether and methylcyclopentanone. This reaction produces a product with a 1,3-dioxolane ring structure, which can be converted to rac-(1R,2R)-1-ethyl-2-methylcyclopentane, trans by a series of reactions involving hydrolysis, dehydration, and hydrogenation.
properties
| { "Design of the Synthesis Pathway": "The synthesis of rac-(1R,2R)-1-ethyl-2-methylcyclopentane, trans can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "1,3-butadiene", "ethylmagnesium bromide", "methylmagnesium bromide", "cyclopentanone", "lithium aluminum hydride", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "sodium sulfate", "magnesium sulfate", "diethyl ether", "tetrahydrofuran", "methanol", "water" ], "Reaction": [ "Step 1: The reaction of 1,3-butadiene with ethylmagnesium bromide in diethyl ether or tetrahydrofuran, followed by hydrolysis with hydrochloric acid, yields 4-pentenal.", "Step 2: The reaction of 4-pentenal with methylmagnesium bromide in diethyl ether or tetrahydrofuran, followed by hydrolysis with hydrochloric acid, yields 1-ethyl-4-methylcyclohexene.", "Step 3: The reaction of 1-ethyl-4-methylcyclohexene with lithium aluminum hydride in tetrahydrofuran, followed by hydrolysis with water, yields rac-(1R,2R)-1-ethyl-2-methylcyclohexanol.", "Step 4: The reaction of rac-(1R,2R)-1-ethyl-2-methylcyclohexanol with sodium borohydride in methanol, followed by hydrolysis with hydrochloric acid, yields rac-(1R,2R)-1-ethyl-2-methylcyclopentanol.", "Step 5: The reaction of rac-(1R,2R)-1-ethyl-2-methylcyclopentanol with sodium hydroxide in water, followed by extraction with diethyl ether or dichloromethane, yields rac-(1R,2R)-1-ethyl-2-methylcyclopentanone.", "Step 6: The reduction of rac-(1R,2R)-1-ethyl-2-methylcyclopentanone with sodium borohydride in methanol, followed by hydrolysis with hydrochloric acid, yields rac-(1R,2R)-1-ethyl-2-methylcyclopentane, trans." ] } | |
CAS RN |
930-90-5 |
Molecular Formula |
C8H16 |
Molecular Weight |
112.2 |
Purity |
95 |
Origin of Product |
United States |
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